Cas no 939756-98-6 (4-Butylmorpholine-2-carboxylic acid)

• Product Name: 4-Butylmorpholine-2-carboxylic acid
• CAS No: 939756-98-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2130331
• Update Time: 2023-08-04

4-Butylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-butyl-2-Morpholinecarboxylic acid
• 4-Butylmorpholine-2-carboxylic acid

• Inchi： 1S/C9H17NO3/c1-2-3-4-10-5-6-13-8(7-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： IPIGGSXDQTZRKO-UHFFFAOYSA-N
• SMILES： O1CCN(CCCC)CC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Topological Polar Surface Area: 49.8